Cas no 77988-07-9 (Secologanin Acetal)

Secologanin Acetal structure

Secologanin Acetal structure

Product Name:Secologanin Acetal

CAS No:77988-07-9

Molecular Formula:C₁₉H₃₀O₁₁

Molecular Weight:434.43500

CID:581168

PubChem ID:157140

Secologanin Acetal Properties

Names and Identifiers

- 2H-Pyran-5-carboxylicacid, 4-(2,2-dimethoxyethyl)-3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-, methyl ester,(2S,3R,4S)-
- Secologanin dimethyl acetal
- 2H-Pyran-5-carboxylicacid, 4-(2,2-dimethoxyethyl)-3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihy...
- [ "" ]
- 77988-07-9
- methyl (2S,3R,4S)-4-(2,2-dimethoxyethyl)-3-ethenyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
- CHEMBL464473
- FS-9260
- CS-0103571
- AKOS040762323
- HY-126407
- DTXSID60228642
- 2H-Pyran-5-carboxylic acid, 4-(2,2-dimethoxyethyl)-3-ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-, methyl ester, (2S,3R,4S)-
- (-)-Secologanin dimethyl acetal
- DA-57771
- METHYL (4S,5R,6S)-4-(2,2-DIMETHOXYETHYL)-5-ETHENYL-6-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-5,6-DIHYDRO-4H-PYRAN-3-CARBOXYLATE
- +Expand
- InChIKey： HUVIXLWRQSMCLN-PXRCHJMLSA-N
- Inchi： InChI=1S/C19H30O11/c1-5-9-10(6-13(25-2)26-3)11(17(24)27-4)8-28-18(9)30-19-16(23)15(22)14(21)12(7-20)29-19/h5,8-10,12-16,18-23H,1,6-7H2,2-4H3/t9-,10+,12-,14-,15+,16-,18+,19+/m1/s1
- SMILES： COC(C[C@H]1[C@H]([C@@H](OC=C1C(=O)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C=C)OC

Computed Properties

Exact Mass: 434.17900
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 10
Monoisotopic Mass: 434.17881177g/mol
Heavy Atom Count: 30
Complexity: 605
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.8
Topological Polar Surface Area: 153Å²

Experimental Properties

LogP: -1.35650
PSA: 153.37000
Boiling Point: 578.2±50.0 °C at 760 mmHg
Vapor Pressure: 0.0±3.6 mmHg at 25°C
Flash Point: 197.0±23.6 °C
Color/Form: Powder
Density: 1.4±0.1 g/cm3

Secologanin Acetal Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AH54387-1mg	Secologanin dimethyl acetal	77988-07-9	>96%	1mg	$599.00	2024-04-19
TargetMol Chemicals	TN4981-5 mg	Secologanin dimethyl acetal	77988-07-9	98%	5mg	￥ 3,710
TRC	S239650-1mg	Secologanin Acetal	77988-07-9		1mg	$190.00	2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S10990-5mg	Secologanin dimethyl acetal	77988-07-9		5mg	¥4000.0	2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4981-1 mg	Secologanin dimethyl acetal	77988-07-9		1mg	￥2035.00	2022-04-26

Secologanin Acetal Synthesis

Synthetic Circuit 1

1073195-31-9

1073195-31-9

67-56-1

67-56-1

77988-07-9

77988-07-9

87-89-8

87-89-8

Reaction Conditions

1.1R:HCl, S:MeOH, 2 h, reflux
1.2R:Ag2CO3, neutralized

Reference

: Macropyllanosides A-D, secoiridoid glycosides from Hydrangea macrophylla subsp. serrata

By Kikuchi, Masao et al, Heterocycles, 2008, 76(1), 313-320

Secologanin Acetal Raw materials

D-myo-Inositol, 2,3-O-[2-[(2S,3R,4S)-3-ethenyl-2-(β-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-yl]ethylidene]-

Secologanin Acetal Preparation Products

Secologanin Acetal Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:77988-07-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Secologanin Acetal Related Literature

1. Inside front cover

Environ. Sci.: Processes Impacts, 2014,16, 2218-2218
2. Contents list

Chem. Soc. Rev., 2014,43, 8197-8199
3. Identification of blood-activating components from Xueshuan Xinmaining Tablet based on the spectrum–effect relationship and network pharmacology analysis

Jing Tan,Junli Liu,Han Wang,Hongqiang Lin,Zhongyao Wang,Hanrui Si,Yutong Zhang,Kai Sun RSC Adv., 2020,10, 9587-9600
4. Front cover

J. Mater. Chem. A, 2017,5, 7213-7213
5. Thiourea assisted hydrothermal synthesis of ZnS/CdS/Ag2S nanocatalysts for photocatalytic degradation of Congo red under direct sunlight illumination

Kalyanaraman Kalpana,Vaithilingam Selvaraj RSC Adv., 2016,6, 4227-4236
6. Contents list

RSC Med. Chem., 2022,13, 3-6
7. Stress memory for the visualization detection of complicated mechanical structures via trap structure manipulation†

Zhichao Liu,Xue Yu,Lei Zhao,Haitao Tang,Zhaofeng Wang,Xiaodie Zhu,Xiuxia Yang,Feng Zhao,Jianbei Qiu,Xuhui Xu J. Mater. Chem. C, 2022,10, 11697-11702
8. A chemosensor for micro- to nano-molar detection of Ag+ and Hg2+ ions in pure aqueous media and its applications in cell imaging†

Jitendra P. Nandre,Samadhan R. Patil,Suban K. Sahoo,Chullikkattil P. Pradeep,Andrei Churakov,Fabiao Yu,Lingxin Chen,Carl Redshaw,Ashok A. Patil,Umesh D. Patil Dalton Trans., 2017,46, 14201-14209
9. A facile fabrication of sepiolite mineral nanofibers with excellent adsorption performance for Cd2+ ions

Baizeng Fang RSC Adv., 2019,9, 40184-40189
10. Synergistic size and charge conversions of functionalized PAMAM dendrimers under the acidic tumor microenvironment†

Liao Zhang,Shumin Hu,Leitao Zhang,Wenlan Wu,Qiuli Cheng,Junbo Li,Ravin Narain Biomater. Sci., 2022,10, 4271-4283

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